![molecular formula C17H13F3N2O2S B2996412 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide CAS No. 330943-95-8](/img/structure/B2996412.png)
2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a part of a novel spiro chemical series that are potent and reversible Monoacylglycerol Lipase (MAGL) inhibitors . It has been identified as a potential COX-2 inhibitor .
Synthesis Analysis
The synthesis of this compound involves a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction to furnish the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include O-alkylation and intermolecular amidation . The use of a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) is critical for achieving a regioselective O-alkylation .
Scientific Research Applications
Antimicrobial Applications
1,4-Benzothiazine derivatives have been synthesized and investigated for their antimicrobial activities against various bacterial strains. For example, novel 1,4-benzothiazine derivatives have shown convincing activities against Gram-positive bacteria such as Bacillus subtilis and Streptococcus lactis, comparing favorably with standard drugs like ampicillin trihydrate (Dabholkar & Gavande, 2016). This suggests a potential application in developing new antibacterial agents.
Antifungal Activities
The antifungal activities of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide against fungi such as Tricophyton rubrum, Epidermophyton floccosum, and Malassazia furfur were evaluated, indicating some compounds exhibited appreciable activity (Gupta & Wagh, 2006). This highlights their potential use in antifungal drug development.
Antitumor Activities
1,4-Benzothiazine derivatives have also been assessed for their antitumor activities. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and screened for their potential antitumor activity against various human tumor cell lines. Compounds showed considerable anticancer activity against some cancer cell lines, suggesting a promising avenue for cancer therapy research (Yurttaş, Tay, & Demirayak, 2015).
Antioxidant Studies
Research into N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides has demonstrated that these compounds possess moderate to significant radical scavenging activity, suggesting their utility as antioxidants (Ahmad et al., 2012).
Novel Syntheses and Reactivities
The synthesis processes of benzothiazine derivatives often reveal novel chemical reactivities and pathways, which are of interest in organic chemistry and drug synthesis. For example, the synthesis of benzothiazine hydroxamic acids has led to the discovery of new reactions and products, contributing to the broader understanding of organic synthesis mechanisms (Coutts, Matthias, Mah, & Pound, 1970).
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound is a derivative of 3,4-dihydro-3-oxo-2H-1,4-benzoxazines , a class of compounds known for their broad biological activity . .
Mode of Action
Given its structural similarity to 3,4-dihydro-3-oxo-2H-1,4-benzoxazines , it may share some of their biological activities. These compounds are known to interact with various biological targets, leading to a range of effects . .
Biochemical Pathways
Compounds in the 3,4-dihydro-3-oxo-2H-1,4-benzoxazines class have been found to have broad biological activity , suggesting that they may affect multiple pathways.
Result of Action
Given its structural similarity to 3,4-dihydro-3-oxo-2H-1,4-benzoxazines , it may share some of their biological activities.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s behavior. Some syntheses of similar compounds are carried out in mild reaction conditions, employing room temperature and/or environmentally friendly solvents . .
Biochemical Analysis
Biochemical Properties
It has been suggested that this compound may interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is speculated that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-(3-oxo-4H-1,4-benzothiazin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2O2S/c18-17(19,20)10-5-7-11(8-6-10)21-15(23)9-14-16(24)22-12-3-1-2-4-13(12)25-14/h1-8,14H,9H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIEVGIZKMGSCKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C(S2)CC(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.